Cas no 128631-89-0 (Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)-)

• Product Name: Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)-
• CAS No: 128631-89-0
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 221450
• PubChem ID: 182919
• Update Time: 2025-04-19

Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[2-[4-(2,2-dimethylpropyl)phenoxy]ethoxy]-3-(1-methylethyl)-
• 1-(2,2-dimethylpropyl)-4-[2-(3-propan-2-ylphenoxy)ethoxy]benzene
• 1-(2,2-Dimethylpropyl)-4-(2-(3-propan-2-ylphenoxy)ethoxy)benzene
• DTXSID10155954
• 128631-89-0

• Inchi： 1S/C22H30O2/c1-17(2)19-7-6-8-21(15-19)24-14-13-23-20-11-9-18(10-12-20)16-22(3,4)5/h6-12,15,17H,13-14,16H2,1-5H3
• InChI Key： JAEBIVQPEZXWKD-UHFFFAOYSA-N
• SMILES： O(CCOC1=CC=CC(=C1)C(C)C)C1C=CC(=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46